Cas no 1039975-28-4 ([3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]amine)

• Product Name: [3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]amine
• CAS No: 1039975-28-4
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 3159775
• PubChem ID: 28887888
• Update Time: 2025-09-18

[3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]amine Chemical and Physical Properties

Names and Identifiers

• [3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)phenyl]amine
• 3-{5H,6H,7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YL}ANILINE
• STK510350
• 3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline
• 1039975-28-4
• AKOS005169061
• G54571
• 3-(1,2,4-triazolo[4,5-a]piperidin-3-yl)phenylamine
• CS-0241295
• EN300-232232
• 3-(5H,6H,7H,8H-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YL)ANILINE
• 3-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)aniline

• MDL： MFCD11184218
• Inchi： 1S/C12H14N4/c13-10-5-3-4-9(8-10)12-15-14-11-6-1-2-7-16(11)12/h3-5,8H,1-2,6-7,13H2
• InChI Key： FCDUCBGYMIGQKE-UHFFFAOYSA-N
• SMILES： N12C(C3C=CC=C(C=3)N)=NN=C1CCCC2

Computed Properties

• Exact Mass: 214.121846464Da
• Monoisotopic Mass: 214.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles